Methanesulfonic acid, trifluoro-, hexyl ester
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Overview
Description
Methanesulfonic acid (MsOH) is an organosulfuric, colorless liquid with the molecular formula CH3SO3H . It is the simplest of the alkylsulfonic acids . Trifluoromethanesulfonic acid, also known as Triflic acid, is a sulfonic acid with the chemical formula CF3SO3H . It is one of the strongest known acids .
Synthesis Analysis
The first commercial production of Methanesulfonic acid was developed in the 1940s by Standard Oil of Indiana, based on oxidation of dimethylsulfide by O2 from air . Trifluoromethanesulfonic acid is produced industrially by electrochemical fluorination (ECF) of methanesulfonic acid .Molecular Structure Analysis
The molecular structure of Methanesulfonic acid is H3C−S(=O)2−OH . For Trifluoromethanesulfonic acid, the molecular structure is CF3SO3H .Chemical Reactions Analysis
Trifluoromethanesulfonic acid is useful in protonations because the conjugate base of triflic acid is nonnucleophilic . It is also used as an acidic titrant in nonaqueous acid-base titration .Physical and Chemical Properties Analysis
Methanesulfonic acid has a clear, colorless appearance, a density of 1.48 g/cm3, a melting point of 17 to 19 °C, and is miscible in water . Trifluoromethanesulfonic acid is a colorless liquid with a density of 1.696 g/mL, a melting point of -40 °C, and a boiling point of 162 °C .Mechanism of Action
Safety and Hazards
Methanesulfonic acid is considered hazardous and can cause severe skin burns and eye damage . Trifluoromethanesulfonic acid is also considered hazardous, with risks including flammability, acute oral toxicity, acute dermal toxicity, acute inhalation toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity .
Properties
CAS No. |
53059-88-4 |
---|---|
Molecular Formula |
C7H13F3O3S |
Molecular Weight |
234.24 g/mol |
IUPAC Name |
hexyl trifluoromethanesulfonate |
InChI |
InChI=1S/C7H13F3O3S/c1-2-3-4-5-6-13-14(11,12)7(8,9)10/h2-6H2,1H3 |
InChI Key |
TZHLRBCSJJHPSC-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCOS(=O)(=O)C(F)(F)F |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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